Cas no 149525-84-8 ()

• CAS No: 149525-84-8
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 6769067
• PubChem ID: 18962708
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C9H10O3/c1-7(6-10)12-9-4-2-8(11)3-5-9/h2-7,11H,1H3
• InChI Key： SORGLEQHTGBRTG-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)O)C(C=O)C

Computed Properties

• Exact Mass: 166.062994177g/mol
• Monoisotopic Mass: 166.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 4-alkoxyphenols